Cas no 82033-39-4 (Butanoic acid, 4-iodo-2-methyl-, methyl ester)
82033-39-4 structure
Product Name:Butanoic acid, 4-iodo-2-methyl-, methyl ester
CAS No:82033-39-4
MF:C6H11IO2
MW:242.054814577103
CID:699730
PubChem ID:71420285
Update Time:2025-04-19
Butanoic acid, 4-iodo-2-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-iodo-2-methyl-, methyl ester
- methyl 4-iodo-2-methylbutanoate
- 82033-39-4
- DTXSID90839487
- SCHEMBL1140708
-
- Inchi: 1S/C6H11IO2/c1-5(3-4-7)6(8)9-2/h5H,3-4H2,1-2H3
- InChI Key: KHUSVHSWJCXUIT-UHFFFAOYSA-N
- SMILES: ICCC(C(=O)OC)C
Computed Properties
- Exact Mass: 241.98038g/mol
- Monoisotopic Mass: 241.98038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3Ų
Butanoic acid, 4-iodo-2-methyl-, methyl ester Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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